Cas no 78497-73-1 (2-(2-methoxyacetamido)-3-methylbutanoic acid)

• Product Name: 2-(2-methoxyacetamido)-3-methylbutanoic acid
• CAS No: 78497-73-1
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• MDL: MFCD09044033
• CID: 5242015
• PubChem ID: 16771724
• Update Time: 2026-03-08

2-(2-methoxyacetamido)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Valine, N-(methoxyacetyl)- (9CI)
• 2-(2-methoxyacetamido)-3-methylbutanoic acid

• MDL： MFCD09044033
• Inchi： 1S/C8H15NO4/c1-5(2)7(8(11)12)9-6(10)4-13-3/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12)/t7-/m0/s1
• InChI Key： DEKYJDXQXLSTHE-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(COC)=O

Additional information on 2-(2-methoxyacetamido)-3-methylbutanoic acid

Compound CAS No 78497-73-1: 2-(2-Methoxyacetamido)-3-Methylbutanoic Acid

2-(2-Methoxyacetamido)-3-Methylbutanoic Acid, also known by its CAS number 78497-73-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and biochemistry. This compound is characterized by its unique structure, which combines an acetylamino group with a branched aliphatic chain. The presence of the methoxy group in the acetylamino moiety adds complexity to its chemical properties and potential applications.

The molecular structure of 2-(2-Methoxyacetamido)-3-Methylbutanoic Acid consists of a butanoic acid backbone with a methyl branch at the third carbon. The amino group at the second carbon is substituted with a methoxyacetyl group, which introduces both hydrophilic and hydrophobic characteristics into the molecule. This balance of functional groups makes it a versatile compound for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of peptide synthesis and medicinal chemistry. The methoxy group in the acetylamino moiety has been shown to enhance the stability of peptide bonds under physiological conditions, making it a valuable component in the design of peptide-based drugs.

In addition to its pharmacological applications, 2-(2-Methoxyacetamido)-3-Methylbutanoic Acid has also been investigated for its role in metabolic pathways. Studies have demonstrated that this compound can serve as a substrate for various enzymes, including amidases and esterases, providing insights into its biodegradation and metabolic fate. Understanding these processes is crucial for evaluating its safety and environmental impact.

The synthesis of CAS No 78497-73-1 involves a multi-step process that typically begins with the preparation of intermediates such as methyl acetoacetate. Subsequent steps involve nucleophilic substitution reactions to introduce the amino group and further modifications to achieve the final product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production for industrial applications.

In terms of physical properties, 2-(2-Methoxyacetamido)-3-Methylbutanoic Acid exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

The application of this compound extends beyond traditional chemical synthesis. It has been utilized as a building block in the construction of complex natural products and synthetic analogs. For instance, researchers have employed it in the synthesis of bioactive peptides that exhibit antimicrobial and anticancer activities.

In conclusion, CAS No 78497-73-1, or 2-(2-Methoxyacetamido)-3-Methylbutanoic Acid, is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as an important tool in modern chemistry and pharmacology.